Cas no 2413886-75-4 (tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate)

• Product Name: tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate
• CAS No: 2413886-75-4
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 5675472
• PubChem ID: 165770097
• Update Time: 2025-07-18

tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropyl]methyl}carbamate
• 2413886-75-4
• EN300-26665900
• tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate

• Inchi： 1S/C16H22FNO3/c1-15(2,3)21-14(20)18-9-16(10-19)8-13(16)11-4-6-12(17)7-5-11/h4-7,13,19H,8-10H2,1-3H3,(H,18,20)
• InChI Key： XXTAXSKTQXJUME-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC1(CO)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate

Introduction to Tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate (CAS No. 2413886-75-4)

The compound Tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate (CAS No. 2413886-75-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a tert-butyl group, a 4-fluorophenyl moiety, and a cyclopropylmethyl side chain within its molecular structure contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the pharmacological efficacy of small-molecule drugs. The 4-fluorophenyl substituent in this compound not only imparts electronic and steric effects but also influences its metabolic stability and binding affinity to biological targets. This feature is particularly relevant in the development of next-generation therapeutics where optimizing drug-like properties is crucial.

The hydroxymethyl group attached to the cyclopropyl ring introduces a hydrophilic moiety, which can modulate solubility and interactions with biological systems. Such structural elements are often strategically incorporated to improve pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The carbamate functional group further enhances the compound's versatility, allowing for further derivatization and exploration of its biological potential.

In the realm of medicinal chemistry, the synthesis of complex molecules like Tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate requires meticulous planning and execution. Advanced synthetic methodologies, including transition metal-catalyzed reactions and stereoselective processes, are employed to construct the desired framework with high precision. These techniques ensure that the compound's structural integrity is maintained, thereby preserving its intended biological activity.

Current research in this area is focused on exploring the therapeutic applications of structurally diverse carbamates. The unique combination of substituents in Tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate suggests potential roles in modulating enzyme activity, receptor binding, and signal transduction pathways. Preliminary in vitro studies have indicated promising interactions with various biological targets, paving the way for further investigation into its pharmacological effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its potential targets. By leveraging computational tools, researchers can predict binding affinities, identify key interaction sites, and optimize lead structures for improved efficacy. These advancements in computational methods have significantly accelerated the drug discovery process, enabling faster identification of promising candidates for clinical development.

Furthermore, the environmental impact of pharmaceutical compounds is an increasingly important consideration in modern drug design. The synthesis and application of Tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate adhere to sustainable practices aimed at minimizing waste and reducing environmental footprint. Green chemistry principles are being integrated into synthetic routes to ensure that the production of such compounds is both efficient and environmentally responsible.

The development of novel pharmaceuticals is a multidisciplinary endeavor that requires collaboration across various scientific disciplines. Chemists work in tandem with biologists, pharmacologists, and bioinformaticians to unravel the complex mechanisms underlying disease processes and identify viable therapeutic strategies. The compound Tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate exemplifies this collaborative approach, embodying the intersection of synthetic chemistry, molecular biology, and computational science.

As research progresses, the potential applications of this compound are likely to expand beyond initial hypotheses. Continued exploration into its biological activity will provide deeper insights into its therapeutic utility and may lead to novel treatments for various diseases. The integration of cutting-edge technologies such as high-throughput screening (HTS) and CRISPR-based genetic engineering will further enhance our ability to evaluate and optimize this compound's pharmacological properties.

In conclusion,Tert-butyl N-{2-(4-fluorophenyl)-1-(hydroxymethyl)cyclopropylmethyl}carbamate (CAS No. 2413886-75-4) stands as a testament to the ingenuity and perseverance of modern pharmaceutical research. Its complex structure, derived from careful molecular design, holds significant promise for addressing unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.